Cas no 1097117-88-8 (1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl-)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl-
• CAS No: 1097117-88-8
• MF: C₁₂H₁₁F₂N₃O₂
• MW: 267.231449365616
• CID: 5306551
• Update Time: 2025-10-28

1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl-

• Inchi： 1S/C12H11F2N3O2/c1-2-3-10-11(12(18)19)15-16-17(10)7-4-5-8(13)9(14)6-7/h4-6H,2-3H2,1H3,(H,18,19)
• InChI Key： VDKCMJUYPUTMLW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C(F)=C2)C(CCC)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl-

1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl- (CAS No. 1097117-88-8)

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl- (CAS No. 1097117-88-8) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of triazoles, which are well-known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The triazole ring structure is a key feature of this compound, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds like this one in drug discovery. The presence of the 3,4-difluorophenyl group enhances the compound's lipophilicity and stability, making it an attractive candidate for medicinal chemistry applications. Additionally, the propyl chain at position 5 introduces flexibility and improves solubility properties, which are critical for bioavailability in pharmacological agents.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via click chemistry or other coupling reactions. Researchers have explored various methodologies to optimize the synthesis of such compounds, focusing on improving yield and purity while minimizing environmental impact. Recent advancements in catalytic systems and green chemistry have further enhanced the feasibility of large-scale production.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its ability to act as a bioisostere or a lead compound in drug design has been extensively studied. For instance, it has been investigated as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. The carboxylic acid group at position 4 can be further functionalized to enhance binding affinity or selectivity towards specific targets.

Beyond pharmacology, this compound has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a precursor for advanced materials such as conductive polymers or metal-organic frameworks (MOFs). The combination of the triazole ring, fluorinated phenyl group, and propyl chain provides a versatile platform for tailoring material properties according to specific requirements.

Recent research has also focused on the environmental impact and degradation pathways of this compound. Understanding its behavior in natural ecosystems is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the compound undergoes hydrolysis or biodegradation, though further investigations are needed to fully characterize its environmental fate.

In conclusion, 1H-1,2,3-Triazole-4-carboxylic acid, 1-(3,4-difluorophenyl)-5-propyl- (CAS No. 1097117-88-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new applications and optimize its synthesis and properties, this compound is poised to play an increasingly important role in advancing modern chemistry.